Cas no 164988-96-9 (Hexacosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-,(2R)-)
164988-96-9 structure
Product Name:Hexacosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-,(2R)-
CAS No:164988-96-9
MF:C44H89NO5
MW:712.181174993515
CID:1344897
Update Time:2024-08-17
Hexacosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-,(2R)- Chemical and Physical Properties
Names and Identifiers
-
- Hexacosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-,(2R)-
- Hexacosanamide, N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-, (2R)-
-
- Inchi: 1S/C44H89NO5/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-25-26-28-30-32-34-36-38-42(48)44(50)45-40(39-46)43(49)41(47)37-35-33-31-29-27-16-14-12-10-8-6-4-2/h40-43,46-49H,3-39H2,1-2H3,(H,45,50)
- InChI Key: XNLFLZXNXQVPII-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCCCCCCCCCCCC(C(NC(C(C(CCCCCCCCCCCCCC)O)O)CO)=O)O
Computed Properties
- Exact Mass: 711.67447
Experimental Properties
- Density: 0.946±0.06 g/cm3(Predicted)
- Boiling Point: 815.9±65.0 °C(Predicted)
- PSA: 110.02
- pka: 13.26±0.20(Predicted)
Hexacosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-,(2R)- Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Phytoceramides
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Ceramides Phytoceramides
- Natural Products and Extracts Plant Extracts Plant based Deprea subtriflora
164988-96-9 (Hexacosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-,(2R)-) Related Products
- 2433-99-0(Tetracosanamide,N-[2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-)
- 128802-67-5((2S,3S,4R)-2-((R)-2-Hydroxytetracosanoylamino)-1,3,4-hexadecanetriol)
- 154801-30-6(2-Hydroxy-N-(1,3,4-trihydroxyoctadecan-2-yl)tetracosanamide)
- 923012-45-7(Docosanamide,N-[2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-)
- 37211-11-3(Phrenosin)
- 1314867-94-1((2R)-N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)tricosyl]-2-hydroxyoctadecanamide)
- 1354701-96-4((2S,3S,4R,2'R)-2-(2'-hydroxytricosanoylamino)nonadecane-1,3,4-triol)
- 373381-39-6(Docosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-)
- 1258064-77-5((2S,3S,4R)-2-[(2R)-2-hydroxypentacosanoylamino]nonacosane-1,3,4-triol)
- 212070-46-7(Tetracosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent